Cas no 1800219-15-1 (tert-butyl 5-hydroxy-3,9-diazaspiro[5.5]undecane-3-carboxylate)

• Product Name: tert-butyl 5-hydroxy-3,9-diazaspiro[5.5]undecane-3-carboxylate
• CAS No: 1800219-15-1
• MF: C₁₄H₂₆N₂O₃
• MW: 270.367844104767
• MDL: MFCD31697626
• CID: 4756412
• PubChem ID: 122668708
• Update Time: 2026-02-26

tert-butyl 5-hydroxy-3,9-diazaspiro[5.5]undecane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 1-hydroxy-3,9-diazaspiro[5.5]undecane-3-carboxylate
• OC1CN(CCC11CCNCC1)C(=O)OC(C)(C)C
• 3-Boc-1-hydroxy-3,9-diazaspiro[5.5]undecane
• 3,9-Diazaspiro[5.5]undecane-3-carboxylic acid, 1-hydroxy-, 1,1-dimethylethyl ester
• tert-butyl 5-hydroxy-3,9-diazaspiro[5.5]undecane-3-carboxylate
• 3,9-Diazaspiro[5.5]undecane-3-carboxylicacid,1-hydroxy-,1,1-dimethylethylester
• MFCD31697626
• P18686
• tert-butyl5-hydroxy-3,9-diazaspiro[5.5]undecane-3-carboxylate
• PS-19589
• 1-Hydroxy-3,9-diazaspiro[5.5]undecane-3-carboxylic acid 1,1-dimethylethyl ester
• DB-191185
• SCHEMBL18204175
• SY323650
• 1800219-15-1
• CS-0090667

• MDL： MFCD31697626
• Inchi： 1S/C14H26N2O3/c1-13(2,3)19-12(18)16-9-6-14(11(17)10-16)4-7-15-8-5-14/h11,15,17H,4-10H2,1-3H3
• InChI Key： CWDCVNPQGKGMRY-UHFFFAOYSA-N
• SMILES： OC1CN(C(=O)OC(C)(C)C)CCC21CCNCC2

Computed Properties

• Exact Mass: 270.194343g/mol
• Monoisotopic Mass: 270.194343g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 270.37g/mol
• XLogP3: 0.8
• Topological Polar Surface Area: 61.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on tert-butyl 5-hydroxy-3,9-diazaspiro[5.5]undecane-3-carboxylate

Introduction to Tert-butyl 5-hydroxy-3,9-diazaspiro[5.5]undecane-3-carboxylate (CAS No. 1800219-15-1)

Tert-butyl 5-hydroxy-3,9-diazaspiro[5.5]undecane-3-carboxylate, identified by its CAS number 1800219-15-1, is a compound of significant interest in the field of chemical and pharmaceutical research. This spirocyclic diester possesses a unique structural framework that has garnered attention for its potential applications in drug development and material science.

The molecular structure of tert-butyl 5-hydroxy-3,9-diazaspiro[5.5]undecane-3-carboxylate consists of a spirocyclic core, which is a key feature that contributes to its distinctive chemical properties. The presence of both hydroxyl and carboxyl functional groups makes this compound a versatile intermediate in organic synthesis. Specifically, the hydroxyl group can participate in hydrogen bonding interactions, while the carboxyl group can engage in various ionic and covalent bonding mechanisms, enhancing its reactivity and utility in synthetic pathways.

In recent years, there has been growing interest in spirocyclic compounds due to their potential as pharmacophores in drug design. The spirocyclic core in tert-butyl 5-hydroxy-3,9-diazaspiro[5.5]undecane-3-carboxylate offers a rigid scaffold that can be modified to enhance binding affinity to biological targets. This has led to several studies exploring its derivatives as candidates for therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the development of novel biomaterials. The spirocyclic structure can be engineered to exhibit specific mechanical and thermal properties, making it suitable for use in advanced polymers and coatings. Additionally, the presence of both hydroxyl and carboxyl groups allows for further functionalization, enabling the creation of materials with tailored properties for various industrial applications.

Recent research has also highlighted the role of tert-butyl 5-hydroxy-3,9-diazaspiro[5.5]undecane-3-carboxylate in catalytic processes. The compound's unique structural features make it an effective catalyst or co-catalyst in organic reactions, particularly those involving ring-opening polymerization and cross-coupling reactions. These reactions are crucial in synthesizing complex molecules used in pharmaceuticals and fine chemicals.

The synthesis of tert-butyl 5-hydroxy-3,9-diazaspiro[5.5]undecane-3-carboxylate involves multi-step organic transformations that showcase the compound's synthetic versatility. The process typically begins with the formation of the spirocyclic core through a series of cyclization reactions. Subsequent functionalization steps introduce the hydroxyl and carboxyl groups, which are critical for the compound's reactivity and applications.

In conclusion, tert-butyl 5-hydroxy-3,9-diazaspiro[5.5]undecane-3-carboxylate (CAS No. 1800219-15-1) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features and functional groups make it a valuable intermediate in organic synthesis, while its spirocyclic core offers opportunities for designing novel therapeutic agents and advanced materials. As research continues to uncover new applications for this compound, its importance in the chemical and pharmaceutical industries is likely to grow.